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Compound of Interest

Compound Name: Adipic acid monoethyl ester

Cat. No.: B1208492 Get Quote

Essential Safety and Handling Guide for Adipic
Acid Monoethyl Ester
This guide provides immediate safety, operational, and disposal protocols for the handling of

Adipic acid monoethyl ester (CAS No. 626-86-8). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

I. Personal Protective Equipment (PPE)
When handling Adipic acid monoethyl ester, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Standard

Eye Protection
Safety glasses with side-

shields or goggles

EN 166 (EU) or OSHA 29 CFR

1910.133 (US)

Hand Protection

Chemically resistant gloves

(Nitrile rubber, Neoprene, or

PVC)

EN 374 (EU)

Skin and Body Protection
Long-sleeved laboratory coat,

chemical-resistant apron
N/A

Respiratory Protection

Generally not required under

normal, well-ventilated use.

For large quantities, in

emergencies, or when

dust/aerosol formation is

possible, use a NIOSH-

approved respirator with a

particle filter (e.g., N95).

NIOSH/MSHA approved

II. Operational Plan: Step-by-Step Handling
Procedure
Adherence to this procedural workflow is critical for the safe handling of Adipic acid
monoethyl ester.
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Preparation Handling Post-Handling Spill & Emergency

1. Preparation

2. Handling

Proceed

3. Post-Handling

Complete

4. Spill & Emergency

If spill occurs

Ensure adequate ventilation

Don appropriate PPE

Locate safety equipment (eyewash, shower)

Avoid contact with skin and eyes

Do not breathe dust or vapors

Keep away from incompatible materials (oxidizing agents, bases)

Wash hands thoroughly

Decontaminate work surfaces

Store in a cool, dry, well-ventilated area in a tightly sealed container

Evacuate and ventilate area

Wear appropriate PPE

Contain and clean up with inert absorbent material

Dispose of waste in a sealed container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Adipic acid monoethyl ester.

III. First Aid Measures
Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops.[1][2]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Call a

physician or poison control center immediately.

[3]

IV. Disposal Plan
Proper disposal of Adipic acid monoethyl ester and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Step 1: Classification

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste. Consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1]

Step 2: Collection and Storage of Waste

Collect waste material in a suitable, properly labeled, and sealed container.

Store waste containers in a designated, cool, dry, and well-ventilated area, away from

incompatible materials.

Step 3: Disposal
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Dispose of waste material through a licensed professional waste disposal service.

Do not allow the chemical to enter drains or waterways.[4]

Empty containers may retain product residue and should be disposed of in the same manner

as the chemical.

Waste Classification Waste Collection Final Disposal

1. Classify Waste

2. Collect & Store Waste

Based on regulations

3. Professional Disposal

Transfer to licensed service

Consult local, regional, and national regulations

Determine if hazardous

Use suitable, labeled, sealed containers

Store in a designated safe area

Engage a licensed waste disposal service

Ensure no environmental release

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Adipic acid monoethyl ester.

V. Exposure Limits and Physical Properties
Currently, there are no established occupational exposure limits (OELs) for Adipic acid
monoethyl ester by major regulatory bodies in the United States.[2][5]
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Parameter Value

OSHA PEL None established

ACGIH TLV None established

NIOSH REL None established

Appearance Clear, solid

Odor Odorless[1][2]

Melting Point 28 - 29 °C / 82.4 - 84.2 °F[1][2]

Boiling Point 180 °C / 356 °F[1]

Flash Point > 112 °C / > 233.6 °F[1][2]

Incompatible Materials Oxidizing agents, Bases, Reducing agents[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

